Cas no 2228841-27-6 (4-amino-4-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclohexan-1-ol)

4-Amino-4-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclohexan-1-ol is a structurally distinct cyclohexanol derivative featuring a substituted pyrazole moiety. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a synthetic intermediate for bioactive molecules. The presence of both amino and hydroxyl functional groups on the cyclohexane ring enhances its versatility in further chemical modifications. The chloro and dimethyl substituents on the pyrazole ring contribute to its stability and reactivity profile, making it suitable for targeted synthesis applications. Its well-defined molecular structure allows for precise control in drug discovery and development processes, particularly in the design of novel heterocyclic compounds.

4-amino-4-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclohexan-1-ol structure

2228841-27-6 structure

Product Name:4-amino-4-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclohexan-1-ol

CAS No:2228841-27-6

MF:C₁₁H₁₈ClN₃O

MW:243.733121395111

CID:6601750

PubChem ID:165634922

Update Time:2025-06-09

4-amino-4-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

- 4-amino-4-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclohexan-1-ol
- EN300-1977547
- 2228841-27-6
- Inchi： 1S/C11H18ClN3O/c1-7-9(10(12)15(2)14-7)11(13)5-3-8(16)4-6-11/h8,16H,3-6,13H2,1-2H3
- InChI Key： LPCCWMYTPIKXFC-UHFFFAOYSA-N
- SMILES： ClC1=C(C(C)=NN1C)C1(CCC(CC1)O)N

Computed Properties

Exact Mass: 243.1138399g/mol
Monoisotopic Mass: 243.1138399g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 256
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 64.1Å²

4-amino-4-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclohexan-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1977547-0.05g	4-amino-4-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclohexan-1-ol	2228841-27-6	0.05g	$1440.0	2023-09-16
Enamine	EN300-1977547-0.1g	4-amino-4-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclohexan-1-ol	2228841-27-6	0.1g	$1508.0	2023-09-16
Enamine	EN300-1977547-0.25g	4-amino-4-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclohexan-1-ol	2228841-27-6	0.25g	$1577.0	2023-09-16
Enamine	EN300-1977547-0.5g	4-amino-4-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclohexan-1-ol	2228841-27-6	0.5g	$1646.0	2023-09-16
Enamine	EN300-1977547-1.0g	4-amino-4-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclohexan-1-ol	2228841-27-6	1g	$1714.0	2023-06-03
Enamine	EN300-1977547-2.5g	4-amino-4-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclohexan-1-ol	2228841-27-6	2.5g	$3362.0	2023-09-16
Enamine	EN300-1977547-5.0g	4-amino-4-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclohexan-1-ol	2228841-27-6	5g	$4972.0	2023-06-03
Enamine	EN300-1977547-10.0g	4-amino-4-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclohexan-1-ol	2228841-27-6	10g	$7373.0	2023-06-03
Enamine	EN300-1977547-1g	4-amino-4-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclohexan-1-ol	2228841-27-6	1g	$1714.0	2023-09-16
Enamine	EN300-1977547-5g	4-amino-4-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclohexan-1-ol	2228841-27-6	5g	$4972.0	2023-09-16

4-amino-4-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclohexan-1-ol Related Literature

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Additional information on 4-amino-4-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclohexan-1-ol

Comprehensive Overview of 4-amino-4-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclohexan-1-ol (CAS No. 2228841-27-6)

The compound 4-amino-4-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclohexan-1-ol (CAS No. 2228841-27-6) is a structurally unique molecule that has garnered significant interest in pharmaceutical and agrochemical research. Its pyrazole and cyclohexanol moieties contribute to its potential applications in drug discovery and material science. Researchers are particularly intrigued by its amino and hydroxyl functional groups, which enhance its reactivity and binding affinity in biological systems.

In recent years, the demand for heterocyclic compounds like 4-amino-4-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclohexan-1-ol has surged due to their versatility in medicinal chemistry. This compound’s chloro and methyl substituents make it a promising candidate for developing targeted therapies, especially in oncology and neurology. Its CAS No. 2228841-27-6 is frequently searched in academic databases, reflecting its growing relevance in high-throughput screening and structure-activity relationship (SAR) studies.

The synthesis of 4-amino-4-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclohexan-1-ol involves multi-step organic reactions, often leveraging catalysts and green chemistry principles to improve yield and sustainability. Its physicochemical properties, such as solubility and stability, are critical for formulation scientists working on drug delivery systems. Notably, its logP and hydrogen bonding capacity are key parameters evaluated in ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling.

Beyond pharmaceuticals, CAS No. 2228841-27-6 is explored in agrochemical innovation, where its pyrazole core may contribute to novel pesticides or herbicides. The compound’s mode of action against pests is a subject of ongoing research, aligning with the global push for sustainable agriculture. Additionally, its potential role in material science, such as polymer modification, is under investigation, driven by the need for bio-based materials.

From a commercial perspective, suppliers of 4-amino-4-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclohexan-1-ol emphasize its high purity and batch consistency, which are vital for reproducible research. The compound’s regulatory status and patent landscape are also hot topics, as industries navigate intellectual property and compliance requirements. Frequently asked questions (FAQs) include its storage conditions, handling precautions, and scalability in industrial production.

In summary, 4-amino-4-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclohexan-1-ol (CAS No. 2228841-27-6) represents a multifaceted compound with broad applications. Its integration into cutting-edge research and alignment with industry trends ensure its continued prominence in scientific literature and commercial markets. Future studies may unlock further potential, particularly in personalized medicine and environmental sustainability.